Cas no 56387-08-7 (2-Aminothiophene-3-carboxylic acid)

• Product Name: 2-Aminothiophene-3-carboxylic acid
• CAS No: 56387-08-7
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD03426102
• CID: 822439
• PubChem ID: 1512503
• Update Time: 2025-10-30

2-Aminothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminothiophene-3-carboxylic acid
• 2‐AMINO‐3‐THIOPHENECARBOXYLIC ACID
• 3-Thiophenecarboxylic acid, 2-amino-
• 2-Amino-thiophene-3-carboxylic acid
• TS-00048
• 3-Thiophenecarboxylicacid,2-amino-(9CI)
• PB43067
• J-508085
• SCHEMBL793606
• 2-aminothiophene-3-carboxylicAcid
• DTXSID50363692
• DB-072140
• CS-0060720
• 56387-08-7
• SY258634
• AKOS006276122
• 2-aminothiophene-3-carboxylic
• EN300-114599
• 2-Amino-3-thiophenecarboxylic acid
• MFCD03426102

• MDL： MFCD03426102
• Inchi： 1S/C5H5NO2S/c6-4-3(5(7)8)1-2-9-4/h1-2H,6H2,(H,7,8)
• InChI Key： OHMLBZKIUZTEOC-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.527
• Boiling Point: 347.083°C at 760 mmHg
• Flash Point: 163.71°C
• Refractive Index: 1.69
• PSA: 91.56000
• LogP: 1.60970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Aminothiophene-3-carboxylic acid

Comprehensive Overview of 2-Aminothiophene-3-carboxylic acid (CAS No. 56387-08-7): Properties, Applications, and Research Insights

2-Aminothiophene-3-carboxylic acid (CAS No. 56387-08-7) is a heterocyclic organic compound featuring a thiophene ring substituted with an amino group and a carboxylic acid functionality. This versatile scaffold has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and reactivity. The thiophene-based derivatives like this compound are increasingly studied for their potential in drug discovery, particularly as bioactive intermediates for antimicrobial, anti-inflammatory, and anticancer agents. Recent trends in medicinal chemistry highlight its role in designing small molecule inhibitors targeting enzyme pathways.

The compound’s molecular structure (C₅H₅NO₂S) enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently explore its carboxylic acid moiety for esterification or amidation reactions to develop prodrugs or polymerizable monomers. In material science, its heterocyclic core contributes to conjugated systems for organic semiconductors. A 2023 study published in the Journal of Heterocyclic Chemistry emphasized its utility in synthesizing fluorescent probes for cellular imaging.

Synthetic routes to 2-Aminothiophene-3-carboxylic acid often involve Gewald reactions or catalytic cyclization of α-cyanoketones. Industrial-scale production requires optimization for yield and purity, addressing challenges like regioselectivity. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical applications. Environmental considerations include biodegradability assessments, aligning with green chemistry principles—a trending topic in sustainable synthesis.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a ligand in catalysis. Patent analyses reveal growing interest in thiophene-3-carboxylate derivatives for electronic materials, driven by demand for flexible electronics. FAQs in academic forums often address its stability under acidic conditions and compatibility with peptide coupling reagents—key concerns for experimental designers.

In summary, 2-Aminothiophene-3-carboxylic acid (CAS 56387-08-7) bridges multiple disciplines, from drug development to advanced materials. Its adaptability to click chemistry and bioconjugation techniques positions it as a critical building block in modern synthetic strategies, reflecting broader shifts toward multifunctional heterocycles in science and technology.